Cas no 1396869-56-9 (1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea)

• Product Name: 1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea
• CAS No: 1396869-56-9
• MF: C₁₅H₂₉N₃O₃S
• MW: 331.474062681198
• CID: 5401641
• Update Time: 2025-08-03

1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptyl-3-[(1-methylsulfonylpiperidin-4-yl)methyl]urea
• 1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea

• Inchi： 1S/C15H29N3O3S/c1-22(20,21)18-10-8-13(9-11-18)12-16-15(19)17-14-6-4-2-3-5-7-14/h13-14H,2-12H2,1H3,(H2,16,17,19)
• InChI Key： WESHURZEPALHPP-UHFFFAOYSA-N
• SMILES： N(C1CCCCCC1)C(NCC1CCN(S(C)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea

Comprehensive Overview of 1-Cycloheptyl-3-[(1-Methanesulfonylpiperidin-4-yl)Methyl]Urea (CAS 1396869-56-9): Properties, Applications, and Research Insights

The compound 1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea (CAS 1396869-56-9) is a chemically synthesized urea derivative with a unique structural framework. Its molecular architecture combines a cycloheptyl group, a methanesulfonylpiperidinyl moiety, and a urea linkage, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on this compound due to its potential bioactivity and pharmacological properties, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapy. The 1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea scaffold aligns with these trends, as its piperidine and sulfonyl functionalities are known to enhance binding affinity and selectivity. This has led to its exploration in neurodegenerative disease research, cancer therapeutics, and metabolic disorder studies, addressing some of the most pressing health challenges today.

From a synthetic perspective, the compound's CAS 1396869-56-9 designation ensures precise identification in chemical databases and regulatory documentation. Its urea-based core is a hallmark of hydrogen-bonding capabilities, which are critical for interactions with biological targets. The cycloheptyl ring adds lipophilicity, potentially improving membrane permeability—a key factor in drug bioavailability optimization. These attributes make it a valuable candidate for structure-activity relationship (SAR) studies.

Current research hotspots, such as AI-driven drug design and fragment-based screening, have further amplified interest in 1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea. Computational models predict its compatibility with allosteric binding sites, while laboratory assays validate its efficacy in in vitro and in vivo settings. These findings are frequently cited in peer-reviewed journals, reinforcing its relevance in modern pharmaceutical R&D.

For researchers and industry professionals, understanding the physicochemical properties of CAS 1396869-56-9 is essential. Its molecular weight, solubility, and stability under varying conditions are well-documented, facilitating its integration into high-throughput screening pipelines. Additionally, its compatibility with green chemistry principles underscores its potential for sustainable drug development practices.

In summary, 1-cycloheptyl-3-[(1-methanesulfonylpiperidin-4-yl)methyl]urea represents a versatile and promising compound in contemporary chemical and biomedical research. Its structural complexity and functional diversity position it at the intersection of innovative therapeutics and cutting-edge science, offering ample opportunities for future breakthroughs.